Cas no 178312-59-9 (4-acetyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

• Product Name: 4-acetyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• CAS No: 178312-59-9
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD16892448
• CID: 1107916
• PubChem ID: 22707023
• Update Time: 2025-06-18

4-acetyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 4-acetylpiperazine-1-carboxylate
• 4-Acetyl-piperazine-1-carboxylic acid tert-butyl ester
• DA-43501
• tert-Butyl-4-acetylpiperazine-1-carboxylate
• 178312-59-9
• 1-Acetyl-4-tert-butoxycarbonylpiperazine
• tert-butyl4-acetylpiperazine-1-carboxylate
• 1-Acetyl-4-Boc-piperazine
• SCHEMBL1484362
• 1,1-Dimethylethyl 4-acetyl-1-piperazinecarboxylate
• 1-Piperazinecarboxylic acid, 4-acetyl-, 1,1-dimethylethyl ester
• DTXSID901230055
• MFCD16892448
• BS-31299
• AKOS009107325
• 4-Acetyl-1-(t-butoxycarbonyl)piperazine
• QQFDVJXNIXQJGW-UHFFFAOYSA-N
• CS-0109621

• MDL： MFCD16892448
• Inchi： 1S/C11H20N2O3/c1-9(14)12-5-7-13(8-6-12)10(15)16-11(2,3)4/h5-8H2,1-4H3
• InChI Key： QQFDVJXNIXQJGW-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(C)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.1475
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85